Cas no 1393540-29-8 (Methyl 3-(aminomethyl)-5-bromobenzoate;hydrochloride)

• Product Name: Methyl 3-(aminomethyl)-5-bromobenzoate;hydrochloride
• CAS No: 1393540-29-8
• MF: C₉H₁₁BrClNO₂
• MW: 280.546140909195
• CID: 4698351
• PubChem ID: 72214898
• Update Time: 2024-11-06

Methyl 3-(aminomethyl)-5-bromobenzoate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-5-bromobenzoate hydrochloride
• Methyl 3-(aminomethyl)-5-bromobenzoate;hydrochloride
• 1393540-29-8
• METHYL 3-(AMINOMETHYL)-5-BROMOBENZOATE
• CS-0128570
• G74571
• DB-142987
• AB77855
• EN300-5601628
• SCHEMBL20366027
• Methyl 3-(aminomethyl)-5-bromobenzoate HCl

• Inchi： 1S/C9H10BrNO2.ClH/c1-13-9(12)7-2-6(5-11)3-8(10)4-7;/h2-4H,5,11H2,1H3;1H
• InChI Key： NAMWJVZIBJNQOK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=C(C=1)CN.Cl

Computed Properties

• Exact Mass: 242.98949g/mol
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters